Cas no 1226449-59-7 (1-(4-bromo-2-fluorophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(4-bromo-2-fluorophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 1226449-59-7
• MF: C₁₃H₁₀BrFN₂O₂
• MW: 325.133105754852
• CID: 6005764
• PubChem ID: 30566160
• Update Time: 2025-07-20

1-(4-bromo-2-fluorophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-(4-bromo-2-fluorophenyl)-4-prop-2-enylpyrazine-2,3-dione
• AKOS024662182
• F2580-2091
• 1226449-59-7
• 1-allyl-4-(4-bromo-2-fluorophenyl)pyrazine-2,3(1H,4H)-dione

• Inchi： 1S/C13H10BrFN2O2/c1-2-5-16-6-7-17(13(19)12(16)18)11-4-3-9(14)8-10(11)15/h2-4,6-8H,1,5H2
• InChI Key： QAYVNWZGCOMVES-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(Br)C=C2F)C=CN(CC=C)C1=O

Computed Properties

• Exact Mass: 323.99097g/mol
• Monoisotopic Mass: 323.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-bromo-2-fluorophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione

Comprehensive Analysis of 1-(4-bromo-2-fluorophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS 1226449-59-7)

The compound 1-(4-bromo-2-fluorophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS 1226449-59-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a tetrahydropyrazine-dione core and a 4-bromo-2-fluorophenyl substituent, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive probes due to its modular reactivity.

In recent years, the demand for fluorinated and brominated aromatic compounds has surged, driven by their utility in medicinal chemistry and catalysis. The presence of both fluorine and bromine in this molecule enhances its lipophilicity and metabolic stability, key properties for drug-like molecules. The prop-2-en-1-yl (allyl) group further introduces versatility for click chemistry modifications, aligning with trends in fragment-based drug design (FBDD).

Synthetic routes to CAS 1226449-59-7 often involve Pd-catalyzed cross-coupling or cyclocondensation strategies, reflecting broader industry shifts toward atom-economical methodologies. Analytical characterization typically employs NMR, HPLC-MS, and X-ray crystallography, with purity standards exceeding 98% for research-grade material. These protocols resonate with the growing emphasis on quality-by-design (QbD) in chemical manufacturing.

From a commercial perspective, 1226449-59-7 is cataloged by major suppliers as a high-value intermediate, with pricing reflecting its niche application scope. Patent landscapes reveal its use in kinase inhibitor development, particularly for oncology targets, though non-therapeutic applications in organic electronics are also being explored. This dual applicability positions it as a future-proof investment for specialty chemical portfolios.

Environmental and regulatory considerations for 1-(4-bromo-2-fluorophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione emphasize green chemistry principles. Recent studies highlight its biodegradability profile under OECD 301 guidelines, addressing concerns about persistent organic pollutants (POPs). Such data is critical for compliance with REACH and EPA frameworks, which increasingly influence procurement decisions.

Emerging academic discussions focus on the compound's structure-activity relationships (SAR) when incorporated into peptidomimetics. Computational modeling suggests its dione moiety participates in hydrogen-bond networks, a feature exploited in protease inhibitor design. These insights align with industry demand for rational drug design tools that reduce attrition rates in clinical trials.

Storage and handling protocols for CAS 1226449-59-7 recommend anhydrous conditions and argon atmospheres to prevent degradation, reflecting best practices for air-sensitive compounds. Such precautions are increasingly automated through IoT-enabled storage systems, a technological trend transforming laboratory management workflows.

In summary, 1-(4-bromo-2-fluorophenyl)-4-(prop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione represents a convergence of cutting-edge synthetic chemistry and applied life science needs. Its multifaceted utility ensures sustained relevance across academic, industrial, and regulatory domains, making it a compound worthy of continued investigation and strategic resource allocation.